5-(2,5-Dichlorophenyl)-cyclohexane-1,3-dione
Cat. No. B8492618
M. Wt: 257.11 g/mol
InChI Key: SQPGPAPGHZSYJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06350749B1
Procedure details
To a solution of 20% sodium ethoxide in ethanol (6.2 g) were added at room temperature ethanol (150 ml) and diethyl malonate (14.6 g), and then added little by little 4-(2,5-dichlorophenyl)-3-buten-2-one (19.0 g). The mixture was stirred at room temperature for 30 minutes, refluxed for 2 hours and cooled. The solvent was evaporated, and to the residue was added water. The aqueous layer was washed with ethyl acetate and concentrated, and to the residue was added 2M sodium hydroxide (50 ml). The mixture was refluxed for 2 hours and cooled, and to the mixture was added 2.5M sulfuric acid (50 ml) for 15 minutes. The mixture was refluxed for 1.5 hours and cooled, and precipitated crystals were filtered and washed with water and toluene to give 5-(2,5-dichlorophenyl)cyclohexane-1,3-dione (9.9 g) as colorless crystals.
Name
4-(2,5-dichlorophenyl)-3-buten-2-one
Quantity
19 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[O-:1][CH2:2][CH3:3].[Na+].C(OCC)(=O)CC(OCC)=O.[Cl:16][C:17]1[CH:22]=[CH:21][C:20]([Cl:23])=[CH:19][C:18]=1[CH:24]=[CH:25][C:26](=[O:28])[CH3:27]>C(O)C>[Cl:16][C:17]1[CH:22]=[CH:21][C:20]([Cl:23])=[CH:19][C:18]=1[CH:24]1[CH2:3][C:2](=[O:1])[CH2:27][C:26](=[O:28])[CH2:25]1 |f:0.1|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[O-]CC.[Na+]
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Name
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Quantity
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14.6 g
|
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Type
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reactant
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Smiles
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C(CC(=O)OCC)(=O)OCC
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Name
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Quantity
|
6.2 g
|
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Type
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solvent
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Smiles
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C(C)O
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
|
C(C)O
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Step Two
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Name
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4-(2,5-dichlorophenyl)-3-buten-2-one
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Quantity
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19 g
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Type
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reactant
|
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Smiles
|
ClC1=C(C=C(C=C1)Cl)C=CC(C)=O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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refluxed for 2 hours
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Duration
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2 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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cooled
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated
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ADDITION
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Type
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ADDITION
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|
Details
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to the residue was added water
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WASH
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Type
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WASH
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|
Details
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The aqueous layer was washed with ethyl acetate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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ADDITION
|
Type
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ADDITION
|
|
Details
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to the residue was added 2M sodium hydroxide (50 ml)
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The mixture was refluxed for 2 hours
|
|
Duration
|
2 h
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
cooled
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ADDITION
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Type
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ADDITION
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Details
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to the mixture was added 2.5M sulfuric acid (50 ml) for 15 minutes
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Duration
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15 min
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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The mixture was refluxed for 1.5 hours
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|
Duration
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1.5 h
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
cooled
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CUSTOM
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Type
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CUSTOM
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|
Details
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precipitated crystals
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FILTRATION
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Type
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FILTRATION
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|
Details
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were filtered
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WASH
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Type
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WASH
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|
Details
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washed with water and toluene
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
|
product
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|
Smiles
|
ClC1=C(C=C(C=C1)Cl)C1CC(CC(C1)=O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 9.9 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
